Cas no 452088-73-2 (1-[4-(Benzyloxy)phenyl]-2-methyl-1H-benzimidazole-5-carboxylic acid)

1-[4-(Benzyloxy)phenyl]-2-methyl-1H-benzimidazole-5-carboxylic acid is a benzimidazole derivative with a carboxylic acid functional group, offering versatility in pharmaceutical and chemical synthesis applications. Its structure features a benzyloxy-substituted phenyl ring, enhancing its potential as an intermediate in the development of bioactive compounds. The methyl group at the 2-position and the carboxylic acid at the 5-position provide reactive sites for further derivatization, making it valuable for medicinal chemistry research. This compound exhibits stability under standard handling conditions and is suitable for use in heterocyclic synthesis, particularly in the design of kinase inhibitors or antimicrobial agents. Its well-defined molecular architecture supports precise modifications for targeted applications.
1-[4-(Benzyloxy)phenyl]-2-methyl-1H-benzimidazole-5-carboxylic acid structure
452088-73-2 structure
Product Name:1-[4-(Benzyloxy)phenyl]-2-methyl-1H-benzimidazole-5-carboxylic acid
CAS No:452088-73-2
MF:C22H18N2O3
MW:358.389925479889
CID:4714421
Update Time:2025-05-20

1-[4-(Benzyloxy)phenyl]-2-methyl-1H-benzimidazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-[4-(benzyloxy)phenyl]-2-methyl-1H-benzimidazole-5-carboxylic acid
    • Oprea1_117062
    • STK504477
    • 2-methyl-1-(4-phenylmethoxyphenyl)benzimidazole-5-carboxylic acid
    • 1-(4-(Benzyloxy)phenyl)-2-methyl-1H-benzo[d]imidazole-5-carboxylic acid
    • 1-[4-(benzyloxy)phenyl]-2-methyl-1,3-benzodiazole-5-carboxylic acid
    • 1-[4-(Benzyloxy)phenyl]-2-methyl-1H-benzimidazole-5-carboxylic acid
    • Inchi: 1S/C22H18N2O3/c1-15-23-20-13-17(22(25)26)7-12-21(20)24(15)18-8-10-19(11-9-18)27-14-16-5-3-2-4-6-16/h2-13H,14H2,1H3,(H,25,26)
    • InChI Key: XPXAVDOWNNEDMW-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C1C=CC(=CC=1)N1C(C)=NC2C=C(C(=O)O)C=CC1=2

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 500
  • Topological Polar Surface Area: 64.4

Experimental Properties

  • Color/Form: NA
  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 610.1±65.0 °C at 760 mmHg
  • Flash Point: 102.2±16.5 °C

1-[4-(Benzyloxy)phenyl]-2-methyl-1H-benzimidazole-5-carboxylic acid Security Information

1-[4-(Benzyloxy)phenyl]-2-methyl-1H-benzimidazole-5-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1434192-5g
1-(4-(Benzyloxy)phenyl)-2-methyl-1H-benzo[d]imidazole-5-carboxylic acid
452088-73-2 98%
5g
¥9118.00 2024-05-13
Crysdot LLC
CD11121970-5g
1-(4-(Benzyloxy)phenyl)-2-methyl-1H-benzo[d]imidazole-5-carboxylic acid
452088-73-2 95+%
5g
$668 2024-07-17

Additional information on 1-[4-(Benzyloxy)phenyl]-2-methyl-1H-benzimidazole-5-carboxylic acid

Professional Introduction to 1-[4-(Benzyloxy)phenyl]-2-methyl-1H-benzimidazole-5-carboxylic Acid (CAS No. 452088-73-2)

1-[4-(Benzyloxy)phenyl]-2-methyl-1H-benzimidazole-5-carboxylic acid, identified by its CAS number 452088-73-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the benzimidazole family, a class of heterocyclic molecules known for their diverse biological activities and applications in medicinal chemistry. The structural features of this molecule, particularly the presence of a benzyloxy group and a carboxylic acid moiety, contribute to its unique chemical properties and potential therapeutic applications.

The benzimidazole core is a pivotal scaffold in drug design, exhibiting a wide range of biological functions, including antimicrobial, antiviral, anti-inflammatory, and anticancer activities. The introduction of the benzyloxy group at the 4-position of the phenyl ring enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for further pharmacological exploration. Additionally, the carboxylic acid functionality at the 5-position provides a site for further chemical modifications, allowing for the development of derivatives with tailored biological activities.

In recent years, there has been a surge in research focused on developing novel benzimidazole derivatives as potential therapeutic agents. Studies have demonstrated that modifications to the benzimidazole core can significantly alter its biological profile, leading to the identification of compounds with enhanced efficacy and reduced toxicity. The compound 1-[4-(Benzyloxy)phenyl]-2-methyl-1H-benzimidazole-5-carboxylic acid represents an intriguing example of such modifications, combining structural elements that are known to improve pharmacokinetic properties while maintaining biological activity.

The methyl group at the 2-position of the benzimidazole ring further influences the electronic and steric properties of the molecule. This substitution can affect both the solubility and binding affinity of the compound towards biological targets. The combination of these structural features makes 1-[4-(Benzyloxy)phenyl]-2-methyl-1H-benzimidazole-5-carboxylic acid a promising candidate for further investigation in drug discovery.

Epidemiological studies and preclinical trials have highlighted the importance of benzimidazole derivatives in addressing various diseases. For instance, certain benzimidazoles have shown promise in inhibiting enzymes involved in cancer progression, such as kinases and proteases. The structural motif of 1-[4-(Benzyloxy)phenyl]-2-methyl-1H-benzimidazole-5-carboxylic acid aligns well with this trend, suggesting potential applications in oncology.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and Buchwald-Hartwig aminations, have been employed to construct the benzimidazole core efficiently. These techniques not only streamline the synthetic process but also allow for greater flexibility in introducing various substituents into the molecular framework.

The pharmacological evaluation of 1-[4-(Benzyloxy)phenyl]-2-methyl-1H-benzimidazole-5-carboxylic acid has revealed several interesting findings. In vitro studies have demonstrated its ability to interact with specific biological targets, including receptors and enzymes implicated in disease pathways. These interactions often involve hydrogen bonding and hydrophobic interactions between the compound's functional groups and the target molecules.

The presence of both hydrophilic (benzyloxy) and lipophilic (methyl) groups in this molecule contributes to its balanced solubility profile across different solvents. This property is crucial for formulating drug candidates that can be effectively administered via various routes, such as oral or intravenous delivery.

In conclusion, 1-[4-(Benzyloxy)methyl>)-1H-benzimidazole-5-carboxylic acid (CAS No. 452088-73-2) is a structurally complex yet promising compound with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it an excellent candidate for further research aimed at developing novel therapeutic agents. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.